Cas no 1249838-16-1 (1,2-difluoro-4-isocyanato-5-nitrobenzene)

• Product Name: 1,2-difluoro-4-isocyanato-5-nitrobenzene
• CAS No: 1249838-16-1
• MF: C₇H₂F₂N₂O₃
• MW: 200.099188327789
• MDL: MFCD16159067
• CID: 4581375
• PubChem ID: 61990445
• Update Time: 2025-10-18

1,2-difluoro-4-isocyanato-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-isocyanato-5-nitrobenzene

• MDL： MFCD16159067
• Inchi： 1S/C7H2F2N2O3/c8-4-1-6(10-3-12)7(11(13)14)2-5(4)9/h1-2H
• InChI Key： UZWGWEILROMHKR-UHFFFAOYSA-N
• SMILES： C1(F)=CC([N+]([O-])=O)=C(N=C=O)C=C1F

Additional information on 1,2-difluoro-4-isocyanato-5-nitrobenzene

Introduction to 1,2-difluoro-4-isocyanato-5-nitrobenzene (CAS No. 1249838-16-1) and Its Emerging Applications in Chemical Biology

1,2-difluoro-4-isocyanato-5-nitrobenzene, identified by the chemical identifier CAS No. 1249838-16-1, is a fluorinated aromatic compound featuring both an isocyanate and a nitro functional group. This unique structural configuration has positioned it as a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluorine atoms and reactive sites such as the isocyanate group enhances its utility in various chemical transformations, making it a subject of significant interest in modern research.

The isocyanato group (–NCO) in 1,2-difluoro-4-isocyanato-5-nitrobenzene is highly reactive and serves as a key site for polymerization reactions, forming polyurethanes and polyureas. These polymers exhibit a range of properties that make them valuable in coatings, adhesives, and elastomers. Additionally, the nitro group (–NO₂) contributes to the compound's reactivity, enabling further functionalization through reduction to amino groups or diazotization reactions. The combination of these features allows for diverse synthetic pathways, which are increasingly being explored in medicinal chemistry.

Recent advancements in the field of chemical biology have highlighted the potential of fluorinated aromatic compounds like 1,2-difluoro-4-isocyanato-5-nitrobenzene as scaffolds for drug discovery. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of aromatic rings, influencing binding affinity to biological targets. This has led to investigations into its derivatives as kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, studies have demonstrated that fluorinated isocyanates can be incorporated into peptidomimetics, enhancing their stability and bioavailability.

The nitro group in 1,2-difluoro-4-isocyanato-5-nitrobenzene also plays a crucial role in its biological activity. Nitroaromatics are well-known for their pharmacological properties, with applications ranging from analgesics to antitumor agents. By leveraging the reactivity of this group, researchers have developed novel compounds that exhibit potent effects against various diseases. Moreover, the dual functionality of the compound allows for selective modifications at different sites, enabling the creation of libraries of derivatives with tailored properties.

In synthetic methodologies, 1,2-difluoro-4-isocyanato-5-nitrobenzene has been utilized as a building block for constructing complex heterocyclic systems. The isocyanate group can undergo cycloaddition reactions with nucleophiles such as alcohols and amines to form urea derivatives. These reactions are particularly useful in generating biologically relevant molecules with precise molecular architectures. Additionally, the compound's ability to participate in metal-catalyzed cross-coupling reactions has opened new avenues for constructing carbon-carbon bonds efficiently.

From an industrial perspective, the demand for high-performance materials derived from 1,2-difluoro-4-isocyanato-5-nitrobenzene has grown significantly. Its incorporation into advanced polymers has led to materials with enhanced thermal stability and mechanical strength. These properties are critical for applications in aerospace, automotive industries, and electronics manufacturing. Furthermore, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthesis routes that minimize waste and energy consumption.

The role of computational chemistry in optimizing derivatives of 1,2-difluoro-4-isocyanato-5-nitrobenzene cannot be overstated. Molecular modeling techniques have enabled researchers to predict the structural and electronic properties of potential analogs before experimental synthesis. This approach has accelerated the discovery process by identifying promising candidates with high affinity for biological targets while reducing the need for trial-and-error experimentation.

Future research directions may focus on expanding the applications of 1,2-difluoro-4-isocyanato-5-nitrobenzene into emerging fields such as nanotechnology and biomedicine. For example, its incorporation into drug delivery systems could improve targeted therapy by enhancing solubility or bioavailability of active ingredients. Similarly, its use in material science may lead to innovations in smart materials capable of responding to environmental stimuli.

In conclusion,1,2-difluoro-4-isocyanato-5-nitrobenzene (CAS No. 1249838-16-1) represents a fascinating compound with broad utility across multiple domains of chemistry and biology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel materials and pharmaceuticals while adhering to sustainable practices.